Cas no 2227824-67-9 (rac-(1R,2R)-2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid
• CAS No: 2227824-67-9
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 6183160
• PubChem ID: 165843038
• Update Time: 2025-06-14

rac-(1R,2R)-2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid
• EN300-1973582
• 2227824-67-9
• rac-(1R,2R)-2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C9H10F2N2O2/c1-13-3-6(7(12-13)8(10)11)4-2-5(4)9(14)15/h3-5,8H,2H2,1H3,(H,14,15)/t4-,5-/m1/s1
• InChI Key： VNPKOVQOQBISSH-RFZPGFLSSA-N
• SMILES： FC(C1C(=CN(C)N=1)[C@@H]1C[C@H]1C(=O)O)F

Computed Properties

• Exact Mass: 216.07103389g/mol
• Monoisotopic Mass: 216.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Additional information on rac-(1R,2R)-2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid

Comprehensive Overview of rac-(1R,2R)-2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid (CAS No. 2227824-67-9)

The compound rac-(1R,2R)-2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid, identified by its CAS No. 2227824-67-9, is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a difluoromethyl group and a pyrazole ring, has garnered attention for its role in modulating biological activity. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The rac-(1R,2R) configuration further enhances its stereochemical specificity, making it a valuable candidate for targeted therapies.

In recent years, the demand for fluorinated compounds like rac-(1R,2R)-2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to incorporate fluorine atoms into small molecules to improve their pharmacokinetic properties. The compound's cyclopropane moiety also contributes to its rigidity, which is often exploited in the design of bioactive molecules with reduced conformational flexibility. Such features make it a subject of interest in AI-driven drug design and computational chemistry, where predictive modeling can optimize its applications.

From an agrochemical perspective, the pyrazole and difluoromethyl functionalities in CAS No. 2227824-67-9 are known to exhibit herbicidal and fungicidal activities. This has led to investigations into its potential as a sustainable crop protection agent, especially amid rising concerns about pesticide resistance and environmental impact. The compound's mode of action, which likely involves interference with plant enzyme systems, positions it as a promising alternative to traditional agrochemicals. Its chiral purity (rac-(1R,2R)) further ensures targeted efficacy, minimizing off-target effects.

The synthesis of rac-(1R,2R)-2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid typically involves multi-step organic reactions, including cyclopropanation and pyrazole ring formation. Advanced techniques such as asymmetric catalysis are often employed to achieve the desired stereochemical outcome. Analytical methods like HPLC and NMR are critical for verifying its purity and configuration, ensuring compliance with regulatory standards. These processes underscore the compound's complexity and the need for precision in its production.

As the scientific community continues to explore fluorinated heterocycles, rac-(1R,2R)-2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropane-1-carboxylic acid stands out for its versatility. Whether in pharmaceutical research or agrochemical innovation, its structural attributes offer a robust platform for further development. With increasing interest in green chemistry and stereoselective synthesis, this compound is poised to play a pivotal role in addressing contemporary challenges in both fields.